Cas no 1261779-73-0 (2-Methoxy-6-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Methoxy-6-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261779-73-0
• MF: C₁₃H₁₀F₃NO₂
• MW: 269.219213962555
• CID: 4986494
• Update Time: 2025-06-11

2-Methoxy-6-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C13H10F3NO2/c1-18-12-7-3-6-11(17-12)9-4-2-5-10(8-9)19-13(14,15)16/h2-8H,1H3
• InChI Key： HMIPKOKKQIYFFT-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC=C(N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 4
• Topological Polar Surface Area: 31.4

Additional information on 2-Methoxy-6-(3-(trifluoromethoxy)phenyl)pyridine

Recent Advances in the Study of 2-Methoxy-6-(3-(trifluoromethoxy)phenyl)pyridine (CAS: 1261779-73-0)

The compound 2-Methoxy-6-(3-(trifluoromethoxy)phenyl)pyridine (CAS: 1261779-73-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and methoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a modulator of GABA_A receptors, which are critical targets for anxiolytic and sedative drugs. The research demonstrated that 2-Methoxy-6-(3-(trifluoromethoxy)phenyl)pyridine exhibits high affinity for specific GABA_A receptor subtypes, suggesting its potential as a novel therapeutic agent for anxiety disorders. The study also highlighted the compound's favorable pharmacokinetic profile, including good blood-brain barrier penetration and metabolic stability.

In addition to its CNS applications, recent investigations have revealed the compound's anti-inflammatory properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 2-Methoxy-6-(3-(trifluoromethoxy)phenyl)pyridine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The researchers attributed this activity to the compound's ability to interfere with the NF-κB signaling pathway, a key regulator of inflammatory responses. These findings open new avenues for the development of anti-inflammatory drugs with improved selectivity and reduced side effects.

The synthetic routes for 2-Methoxy-6-(3-(trifluoromethoxy)phenyl)pyridine have also been optimized in recent years. A 2023 study in Organic Process Research & Development described a scalable and cost-effective synthesis method using palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges related to low yields and purification difficulties, making the compound more accessible for further research and potential commercialization.

Despite these promising developments, challenges remain in the clinical translation of 2-Methoxy-6-(3-(trifluoromethoxy)phenyl)pyridine. Current research is focused on addressing its potential toxicity profiles and optimizing its drug-like properties. Ongoing preclinical studies are investigating its long-term safety and efficacy in animal models, with particular attention to its effects on liver enzymes and cardiovascular parameters. The outcomes of these studies will be critical in determining the compound's suitability for human trials.

In conclusion, 2-Methoxy-6-(3-(trifluoromethoxy)phenyl)pyridine represents a compelling case study in modern drug discovery, showcasing how structural modifications of pyridine derivatives can yield compounds with diverse pharmacological activities. As research progresses, this compound may emerge as a valuable tool for understanding complex biological systems and developing innovative therapies for neurological and inflammatory conditions.